Cas no 2229576-01-4 (6-(but-3-yn-1-yl)-1-methyl-1H-indole)

6-(But-3-yn-1-yl)-1-methyl-1H-indole is a functionalized indole derivative featuring a terminal alkyne group at the 6-position of the indole core. This compound serves as a versatile intermediate in organic synthesis, particularly for click chemistry applications due to its alkyne functionality, enabling efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The methyl substitution at the 1-position enhances stability while maintaining reactivity. Its structural framework is valuable in pharmaceutical and materials research, offering opportunities for further derivatization. The compound's well-defined reactivity profile and compatibility with diverse synthetic conditions make it a useful building block for constructing complex heterocyclic systems or functionalized scaffolds.
6-(but-3-yn-1-yl)-1-methyl-1H-indole structure
2229576-01-4 structure
Product Name:6-(but-3-yn-1-yl)-1-methyl-1H-indole
CAS No:2229576-01-4
MF:C13H13N
MW:183.249023199081
CID:6319749
PubChem ID:165968591
Update Time:2025-05-21

6-(but-3-yn-1-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-(but-3-yn-1-yl)-1-methyl-1H-indole
    • 2229576-01-4
    • EN300-1810087
    • Inchi: 1S/C13H13N/c1-3-4-5-11-6-7-12-8-9-14(2)13(12)10-11/h1,6-10H,4-5H2,2H3
    • InChI Key: ACTQMHDVSSZRGN-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC2C=CC(CCC#C)=CC1=2

Computed Properties

  • Exact Mass: 183.104799419g/mol
  • Monoisotopic Mass: 183.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 4.9Ų

6-(but-3-yn-1-yl)-1-methyl-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1810087-0.05g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
0.05g
$983.0 2023-09-19
Enamine
EN300-1810087-0.1g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
0.1g
$1031.0 2023-09-19
Enamine
EN300-1810087-0.25g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
0.25g
$1078.0 2023-09-19
Enamine
EN300-1810087-0.5g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
0.5g
$1124.0 2023-09-19
Enamine
EN300-1810087-1.0g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
1g
$1172.0 2023-05-23
Enamine
EN300-1810087-2.5g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
2.5g
$2295.0 2023-09-19
Enamine
EN300-1810087-5.0g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
5g
$3396.0 2023-05-23
Enamine
EN300-1810087-10.0g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
10g
$5037.0 2023-05-23
Enamine
EN300-1810087-1g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
1g
$1172.0 2023-09-19
Enamine
EN300-1810087-5g
6-(but-3-yn-1-yl)-1-methyl-1H-indole
2229576-01-4
5g
$3396.0 2023-09-19

Additional information on 6-(but-3-yn-1-yl)-1-methyl-1H-indole

6-(But-3-yn-1-yl)-1-methyl-1H-indole: A Comprehensive Overview

The compound 6-(But-3-yn-1-yl)-1-methyl-1H-indole (CAS No. 2229576-01-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This indole derivative has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

Indole derivatives have long been recognized for their versatility in organic chemistry. The indole ring system, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common motif in natural products and bioactive molecules. The substitution pattern on the indole ring plays a crucial role in determining its chemical reactivity and biological activity. In the case of 6-(But-3-yn-1-yl)-1-methyl-1H-indole, the presence of a butynyl group at the 6-position and a methyl group at the 1-position introduces unique electronic and steric effects, making it an intriguing compound for further exploration.

The synthesis of 6-(But-3-yn-1-yl)-1-methyl-1H-indole typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling reactions or other advanced methodologies. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity, which are critical for large-scale production and subsequent applications. Researchers have also explored alternative methods, such as microwave-assisted synthesis or enzymatic catalysis, to streamline the process further.

From a pharmacological perspective, indole derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Preliminary studies on 6-(But-3-yn-1-yl)-1-methyl-1H-indole have shown promising results in vitro, particularly in terms of its ability to inhibit certain enzymes associated with neurodegenerative diseases. The butynyl group at the 6-position is believed to contribute significantly to these activities by enhancing molecular stability and improving bioavailability.

In addition to its pharmacological applications, 6-(But-3-ylnyl)-1-methyl-H-indole has also been investigated for its potential use in materials science. Its rigid structure and conjugated π-system make it a candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical properties without compromising mechanical integrity.

One of the most exciting developments involving 6-(Butylnl)-methyl-indole is its role in drug delivery systems. Scientists have explored its ability to act as a carrier molecule for delivering therapeutic agents across cellular membranes. The presence of the methyl group at the 1-position facilitates interactions with lipid bilayers, while the butynyl group provides additional functionalization sites for attaching drug payloads or targeting moieties.

Despite its numerous advantages, there are challenges associated with the use of 6-(Butylnl)-methyl-indole in practical applications. Issues such as scalability, cost-effectiveness, and regulatory compliance must be addressed before it can be widely adopted in pharmaceutical or industrial settings. Ongoing research is focused on overcoming these barriers through innovative synthesis techniques and strategic partnerships between academia and industry.

In conclusion, 6-(Butylnl)-methyl-indole (CAS No. 2229576004) represents a compelling example of how structural modifications can unlock new possibilities for indole derivatives. With continued advancements in synthetic chemistry and interdisciplinary collaboration, this compound holds great promise for contributing to breakthroughs in medicine, materials science, and beyond.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.